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Compound of Interest

Compound Name: Methylheptyl isostearate

CAS No.: 209802-43-7

Cat. No.: B1515572

Get Quote

CAS Number: 209802-43-7

Molecular Formula: C₂₆H₅₂O₂

IUPAC Name: Octan-2-yl 16-methylheptadecanoate

This technical guide provides an in-depth overview of methylheptyl isostearate, a branched-

chain fatty acid ester. The information is tailored for researchers, scientists, and professionals

in the field of drug development, focusing on its physicochemical properties, synthesis,

analytical methods, and potential applications in pharmaceutical formulations.

Physicochemical and Identifier Information
Methylheptyl isostearate is a clear, colorless to pale yellow liquid. Its primary use in

commercial applications is as a skin-conditioning agent and emollient in cosmetic formulations

due to its non-greasy feel and rapid absorption.[1] For drug development, its properties as a
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non-comedogenic and fast-absorbing ester make it a candidate for topical and transdermal

delivery systems.[1]

Property Value Source

CAS Number 209802-43-7 [2]

Molecular Formula C₂₆H₅₂O₂

Molecular Weight 396.70 g/mol [3]

IUPAC Name
Octan-2-yl 16-

methylheptadecanoate
[4]

Synonyms

Isooctadecanoic acid,

methylheptyl ester; Octyl

isostearate; Capryl isostearate

[3][4]

Physical State Liquid

Solubility Insoluble in water

Identifier Value

SMILES
CCCCCCCC(C)OC(=O)CCCCCCCCCCCCCC

C(C)C

InChI

InChI=1S/C26H52O2/c1-5-6-7-19-22-25(4)28-

26(27)23-20-17-15-13-11-9-8-10-12-14-16-18-

21-24(2)3/h24-25H,5-23H2,1-4H3

InChIKey OAQWWRSICWQQSE-UHFFFAOYSA-N

Synthesis and Manufacturing
Methylheptyl isostearate is synthesized through the esterification of isostearic acid with

methylheptyl alcohol (octan-2-ol).[1] Isostearic acid is a branched-chain fatty acid, which

contributes to the liquid nature and favorable sensory properties of the resulting ester.

Experimental Protocol: Esterification
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A general laboratory-scale procedure for the synthesis of methylheptyl isostearate would

involve the following steps:

Reactant Preparation: Equimolar amounts of isostearic acid and methylheptyl alcohol are

added to a round-bottom flask.

Catalyst Addition: An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is added in

a catalytic amount (typically 1-2% by weight of the reactants).

Reaction Setup: The flask is equipped with a Dean-Stark apparatus and a condenser to

facilitate the removal of water, which is a byproduct of the reaction and can inhibit the

forward reaction.

Reaction Conditions: The reaction mixture is heated to a temperature that allows for the

azeotropic removal of water with a suitable solvent (e.g., toluene), typically in the range of

120-150°C. The reaction is monitored for the amount of water collected.

Reaction Completion and Work-up: Once the theoretical amount of water has been collected,

the reaction is considered complete. The mixture is then cooled, and the catalyst is

neutralized with a base (e.g., sodium bicarbonate solution).

Purification: The organic layer is separated, washed with water and brine, and then dried

over an anhydrous salt (e.g., sodium sulfate). The solvent is removed under reduced

pressure, and the resulting crude methylheptyl isostearate can be further purified by

vacuum distillation if necessary.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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